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Compound of Interest

Compound Name: 2-Bromo-2-methylpropane

Cat. No.: B165281 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-Bromo-2-methylpropane (tert-Butyl bromide), tailored for researchers, scientists,

and drug development professionals. The following procedural guidance is designed to ensure

the safe and compliant use of this chemical in a laboratory setting.

Chemical Properties and Hazards
2-Bromo-2-methylpropane is a highly flammable, colorless to yellow-brown liquid that is

irritating to the eyes, respiratory system, and skin.[1] It is crucial to handle this substance with

appropriate safety measures to mitigate risks.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 2-Bromo-2-
methylpropane.
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Property Value Source

Molecular Formula C4H9Br [1][2][3]

Molecular Weight 137.02 g/mol [2][3][4]

CAS Number 507-19-7 [3][4]

Boiling Point 72-74 °C [1]

Melting Point -20 °C [1][5]

Flash Point 18 °C (64.4 °F) [1]

Density 1.22 g/mL at 20 °C [1][6]

Vapor Pressure 57 hPa @ 0 °C

Water Solubility Insoluble [1][5]

Hazard Classifications

Hazard Category

Flammable Liquid Category 2

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory irritation)

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-Bromo-2-methylpropane.

The following equipment must be worn to prevent exposure.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[7]

A face shield should be used in

conjunction with goggles when

there is a splash hazard.[8]

Hand Protection Chemical-resistant gloves

Select gloves based on the

specific laboratory operation

and potential for exposure.

Always inspect gloves before

use and practice proper

removal technique to avoid

skin contact.[9][10]

Body Protection
Chemical-resistant lab coat or

coveralls

Wear appropriate protective

clothing to prevent skin

exposure.[8]

Respiratory Protection NIOSH-approved respirator

A respirator is necessary when

ventilation is inadequate or

when workplace conditions

warrant its use.[7] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.[7]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the necessary steps for the safe handling of 2-Bromo-2-
methylpropane from receipt to disposal.
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Workflow for Handling 2-Bromo-2-methylpropane

Preparation

Handling & Experimentation

Post-Experiment & Disposal

1. Review SDS

2. Ensure Engineering Controls are Functional
(Fume Hood, Eyewash Station, Safety Shower)

3. Don Appropriate PPE

4. Transport Chemical in Secondary Containment

5. Dispense in a Fume Hood
(Use spark-proof tools)

6. Perform Experiment

7. Tightly Seal Container After Use

8. Decontaminate Work Area

9. Segregate Waste

10. Dispose of Waste via Approved Channels

11. Doff and Dispose of Contaminated PPE

12. Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Handling 2-Bromo-2-methylpropane
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Experimental Protocol: General Handling and Storage

Ventilation: Always handle 2-Bromo-2-methylpropane in a well-ventilated area, preferably

within a chemical fume hood.[11] Use explosion-proof ventilation equipment.

Ignition Sources: This chemical is highly flammable. Keep it away from heat, sparks, open

flames, and other ignition sources.[4][8] Use non-sparking tools and ground and bond

containers during transfer.[2][7][8]

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[8] Keep

containers tightly closed.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[7]

Disposal Plan
Proper disposal of 2-Bromo-2-methylpropane and its contaminated materials is critical to

ensure environmental safety and regulatory compliance.

Waste Segregation and Collection

Liquid Waste: Collect all waste 2-Bromo-2-methylpropane and solutions containing it in a

dedicated, properly labeled, sealed, and compatible waste container.

Solid Waste: Any materials contaminated with 2-Bromo-2-methylpropane, such as

absorbent pads, gloves, and paper towels, should be collected in a separate, sealed

container labeled as hazardous waste.

Disposal Procedure

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full

chemical name "2-Bromo-2-methylpropane," and the associated hazards (Flammable,

Irritant).

Storage of Waste: Store waste containers in a designated satellite accumulation area that is

secure and away from incompatible materials.
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Professional Disposal: Arrange for the disposal of all 2-Bromo-2-methylpropane waste

through a licensed hazardous waste disposal company.[10] Do not attempt to dispose of this

chemical down the drain or with general laboratory trash.[10] It may be necessary to contain

and dispose of this chemical as a hazardous waste; contact your local environmental

protection agency for specific recommendations.[8]

Spill Response

In the event of a spill:

Evacuate all non-essential personnel from the area.[8]

Remove all sources of ignition.[8]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or

earth. Do not use combustible materials.

Collect the absorbed material using spark-proof tools and place it in a suitable, sealed

container for disposal.[11]

Ventilate the area and wash the spill site after the material has been removed.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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